52-68-6

Metrifonate

In Stock

• CAS RN:
• 52-68-6

• Formula:
• C4H8Cl3O4P

• InChI:
• InChI=1S/C4H8Cl3O4P/c1-10-12(9,11-2)3(8)4(5,6)7/h3,8H,1-2H3

• InChIKey:
• NFACJZMKEDPNKN-UHFFFAOYSA-N

• Trichlorfon is a synthetic organochlorophosphate compound and organophosphate acetylcholinesterase inhibitor that is used as a pesticide. It is characterized as a white crystalline or colorless to yellow or pink waxy solid, and exposure occurs by inhalation, ingestion, or contact.
  Trichlorfon is a white crystalline solid. It is a wettable powder. It can cause illness by inhalation, skin absorption and/or ingestion. It is used as a pesticide.
  Trichlorfon is a phosphonic ester that is dimethyl phosphonate in which the hydrogen atom attched to the phosphorous is substituted by a 2,2,2-trichloro-1-hydroxyethyl group. It has a role as an EC 3.1.1.7 (acetylcholinesterase) inhibitor, an agrochemical, an EC 3.1.1.8 (cholinesterase) inhibitor, an anthelminthic drug and an insecticide. It is an organic phosphonate, a phosphonic ester and an organochlorine compound.

2-Fluoro-5-iodotoluene

In Stock

• CAS RN:
• 452-68-6

• Formula:
• C7H6FI

• InChI:
• InChI=1S/C7H6FI/c1-5-4-6(9)2-3-7(5)8/h2-4H,1H3

• InChIKey:
• DYQIYXDSKUUZRI-UHFFFAOYSA-N

• 2-Fluoro-5-iodotoluene is a useful research compound. Its molecular formula is C7H6FI and its molecular weight is 236.02 g/mol. The purity is usually 95%.

Diethyl 2-(2-methylpropylidene)malonate

In Stock

• CAS RN:
• 5652-68-6

• Formula:
• C11H18O4

• InChI:
• InChI=1S/C11H18O4/c1-5-14-10(12)9(7-8(3)4)11(13)15-6-2/h7-8H,5-6H2,1-4H3

• InChIKey:
• KHLQZLQKIPCFJF-UHFFFAOYSA-N

• Diethyl 2-(2-methylpropylidene)malonate is a useful research compound. Its molecular formula is C11H18O4 and its molecular weight is 214.26 g/mol. The purity is usually 95%.

1-(2,3-Dimethylphenyl)-4-[(4-methoxynaphthalen-1-yl)sulfonyl]piperazine

Usually In Stock

• CAS RN:
• 681852-68-6

• Formula:
• C23H26N2O3S

• InChI:
• InChI=1S/C23H26N2O3S/c1-17-7-6-10-21(18(17)2)24-13-15-25(16-14-24)29(26,27)23-12-11-22(28-3)19-8-4-5-9-20(19)23/h4-12H,13-16H2,1-3H3

• InChIKey:
• ZHZYETQLMJHHKH-UHFFFAOYSA-N

• 1-(2,3-Dimethylphenyl)-4-[(4-methoxynaphthalen-1-yl)sulfonyl]piperazine is a useful research compound. Its molecular formula is C23H26N2O3S and its molecular weight is 410.53. The purity is usually 95%.

2-[Methyl(1-methylpiperidin-4-yl)amino]benzaldehyde

In Stock

• CAS RN:
• 893752-68-6

• Formula:
• C14H20N2O

• InChI:
• InChI=1S/C14H20N2O/c1-15-9-7-13(8-10-15)16(2)14-6-4-3-5-12(14)11-17/h3-6,11,13H,7-10H2,1-2H3

• InChIKey:
• ACKDRESIRKZHFY-UHFFFAOYSA-N

• 2-[Methyl(1-methylpiperidin-4-yl)amino]benzaldehyde is a useful research compound. Its molecular formula is C14H20N2O and its molecular weight is 232.32 g/mol. The purity is usually 95%.

2-((5-(4-chlorophenyl)-1-methyl-1H-imidazol-2-yl)thio)-N-(2,4-dimethylphenyl)acetamide

In Stock

• CAS RN:
• 932352-68-6

• Formula:
• C20H20ClN3OS

• InChI:
• InChI=1S/C20H20ClN3OS/c1-13-4-9-17(14(2)10-13)23-19(25)12-26-20-22-11-18(24(20)3)15-5-7-16(21)8-6-15/h4-11H,12H2,1-3H3,(H,23,25)

• InChIKey:
• NRVOJSUFRDBXRT-UHFFFAOYSA-N

• 2-((5-(4-chlorophenyl)-1-methyl-1H-imidazol-2-yl)thio)-N-(2,4-dimethylphenyl)acetamide is a useful research compound. Its molecular formula is C20H20ClN3OS and its molecular weight is 385.91. The purity is usually 95%.

1-(4-Methylsulfanylphenyl)-2-([1,3]thiazolo[4,5-c]pyridin-2-ylamino)ethanol

Usually In Stock

• CAS RN:
• 2379952-68-6

• Formula:
• C15H15N3OS2

• InChI:
• InChI=1S/C15H15N3OS2/c1-20-11-4-2-10(3-5-11)13(19)9-17-15-18-12-8-16-7-6-14(12)21-15/h2-8,13,19H,9H2,1H3,(H,17,18)

• InChIKey:
• OROVTLCFGDLLJS-UHFFFAOYSA-N

• 1-(4-Methylsulfanylphenyl)-2-([1,3]thiazolo[4,5-c]pyridin-2-ylamino)ethanol is a useful research compound. Its molecular formula is C15H15N3OS2 and its molecular weight is 317.43. The purity is usually 95%.

3-[(1-{1,6-dimethyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl}pyrrolidin-3-yl)(methyl)amino]-1??,2-benzothiazole-1,1-dione

In Stock

• CAS RN:
• 2549052-68-6

• Formula:
• C19H21N7O2S

• InChI:
• InChI=1S/C19H21N7O2S/c1-12-21-17-15(10-20-25(17)3)18(22-12)26-9-8-13(11-26)24(2)19-14-6-4-5-7-16(14)29(27,28)23-19/h4-7,10,13H,8-9,11H2,1-3H3

• InChIKey:
• VWBGWWXIFLHQQT-UHFFFAOYSA-N

• 3-[(1-{1,6-dimethyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl}pyrrolidin-3-yl)(methyl)amino]-1??,2-benzothiazole-1,1-dione is a useful research compound. Its molecular formula is C19H21N7O2S and its molecular weight is 411.5 g/mol. The purity is usually 95%.

Methyl (3R)-1-benzyl-3-fluoro-pyrrolidine-3-carboxylate

In Stock

• CAS RN:
• 1438852-68-6

• Formula:
• C13H16FNO2

• InChI:
• InChI=1S/C13H16FNO2/c1-17-12(16)13(14)7-8-15(10-13)9-11-5-3-2-4-6-11/h2-6H,7-10H2,1H3/t13-/m1/s1

• InChIKey:
• UQMVXIDFYRQQIS-CYBMUJFWSA-N

• Methyl (3R)-1-benzyl-3-fluoro-pyrrolidine-3-carboxylate is a useful research compound. Its molecular formula is C13H16FNO2 and its molecular weight is 237.27 g/mol. The purity is usually 95%.

N-Allyl-1,3-thiazol-2-amine hydrochloride

In Stock

• CAS RN:
• 1234852-68-6

• Formula:
• C6H9ClN2S

• InChI:
• InChI=1S/C6H8N2S.ClH/c1-2-3-7-6-8-4-5-9-6;/h2,4-5H,1,3H2,(H,7,8);1H

• InChIKey:
• PTUISHOUHZCJFS-UHFFFAOYSA-N

• N-Allyl-1,3-thiazol-2-amine hydrochloride is a useful research compound. Its molecular formula is C6H9ClN2S and its molecular weight is 176.67 g/mol. The purity is usually 95%.

3-cyclopropyl-1-isopropyl-1H-pyrazol-5-amine

In Stock

• CAS RN:
• 1462952-68-6

• Formula:
• C9H15N3

• InChI:
• InChI=1S/C9H15N3/c1-6(2)12-9(10)5-8(11-12)7-3-4-7/h5-7H,3-4,10H2,1-2H3

• InChIKey:
• PLXODNIJQHTNTE-UHFFFAOYSA-N

• 3-cyclopropyl-1-isopropyl-1H-pyrazol-5-amine is a useful research compound. Its molecular formula is C9H15N3 and its molecular weight is 165.24 g/mol. The purity is usually 95%.

PK7242 maleate

In Stock

• CAS RN:
• 1446352-68-6

• Formula:
• C21H23FN4O4

• InChI:
• InChI=1S/C17H19FN4.C4H4O4/c1-20(2)11-12-22-13-16(14-5-7-15(18)8-6-14)17(19-22)21-9-3-4-10-21;5-3(6)1-2-4(7)8/h3-10,13H,11-12H2,1-2H3;1-2H,(H,5,6)(H,7,8)/b;2-1-

• InChIKey:
• JFMPWCFBSHSNCA-BTJKTKAUSA-N

• Novel inducer of reactivation of mutant p53 in cancer cells, more soluble derivative of PK7088 (GLXC-03466);  High Quality Biochemicals for Research Uses